Cas no 938082-57-6 (Imatinib (Piperidine)-1-oxide)

Imatinib (Piperidine)-1-oxide is a derivative of the well-known tyrosine kinase inhibitor Imatinib, featuring an oxidized piperidine moiety. This modification enhances the compound's solubility and bioavailability, making it a valuable intermediate in pharmaceutical research and development. The oxidation of the piperidine ring introduces additional polarity, which can improve interactions with target proteins and potentially reduce off-target effects. This compound is particularly useful in the synthesis of novel kinase inhibitors and for studying structure-activity relationships (SAR) in drug design. Its stability and well-characterized properties make it a reliable choice for preclinical studies aimed at optimizing therapeutic efficacy and pharmacokinetic profiles.

Imatinib (Piperidine)-1-oxide structure

Product Name:Imatinib (Piperidine)-1-oxide

CAS No:938082-57-6

MF:C₂₉H₃₁N₇O₂

MW:509.602145433426

CID:847191

Update Time:2025-07-02

Imatinib (Piperidine)-1-oxide Chemical and Physical Properties

Names and Identifiers

- iMatinib related substance C
- Imatinib (Piperidine)-1-oxide
- 4-[(4-methyl-1-oxidopiperazin-1-ium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
- 4-[(4-Methyl-1-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
- 4-[(4-Methyl-1-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide (ACI)
- Inchi： 1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(38)16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
- InChI Key： JOLLULXEPUYESM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C[N+]2(CCN(C)CC2)[O-])=CC=1)NC1C=C(NC2N=C(C3C=CC=NC=3)C=CN=2)C(C)=CC=1

Computed Properties

Exact Mass: 509.25400

Experimental Properties

PSA: 112.47000
LogP: 4.64560

Imatinib (Piperidine)-1-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM166418-10mg	4-methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	97%	10mg	$1047	2021-08-05
TRC	I268005-1mg	Imatinib (Piperidine)-1-oxide	938082-57-6		1mg	$ 155.00	2023-04-15
TRC	I268005-2.5mg	Imatinib (Piperidine)-1-oxide	938082-57-6		2.5mg	$ 339.00	2023-04-15
TRC	I268005-5mg	Imatinib (Piperidine)-1-oxide	938082-57-6		5mg	$ 626.00	2023-04-15
TRC	I268005-10mg	Imatinib (Piperidine)-1-oxide	938082-57-6		10mg	$ 1217.00	2023-09-07
Chemenu	CM166418-10mg	4-methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	97%	10mg	$1047	2024-07-19
Alichem	A029187566-5mg	4-Methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	97%	5mg	$586.50	2023-08-31
Alichem	A029187566-10mg	4-Methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	97%	10mg	$1097.60	2023-08-31
A2B Chem LLC	AH88879-10mg	4-Methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	> 95%	10mg	$1424.00	2024-07-18
Ambeed	A377671-10mg	4-Methyl-1-(4-((4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)carbamoyl)benzyl)piperazine 1-oxide	938082-57-6	97+%	10mg	$89.0	2025-04-15

Imatinib (Piperidine)-1-oxide Production Method

Production Method 1

152459-95-5

938082-57-6

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Dimethylformamide , Water ; 30 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8

Reference

: Synthesis of related substances of imatinib mesylate

Wu, Lihong; He, Yuan; Zhang, Yanqiao; Zhang, Sujuan; Wang, Baowei, Zhongguo Yiyao Gongye Zazhi, 2011, 42(10), 728-731